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Compound of Interest

Compound Name: Clofop

Cat. No.: B1669213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Clofop, an obsolete post-emergence herbicide, belongs to the aryloxyphenoxypropionate

(AOPP) class of chemicals. Due to its discontinued use, comprehensive environmental fate

data for Clofop is scarce in recent scientific literature. This technical guide synthesizes

available information on Clofop and its closely related analogues to provide a robust overview

of its expected environmental behavior and degradation pathways. The primary degradation

route for AOPP herbicides involves the hydrolysis of the ester linkage to form the

corresponding carboxylic acid, which is then subject to further microbial degradation. Abiotic

processes such as photolysis may also contribute to its transformation in the environment. The

mobility of Clofop and its principal metabolites in soil and water is influenced by factors

including soil organic matter content and pH. This document provides detailed experimental

protocols, based on internationally recognized OECD guidelines, for assessing the

environmental fate of herbicides like Clofop.

Physicochemical Properties
The environmental transport and degradation of a chemical are fundamentally governed by its

physicochemical properties. While extensive experimental data for Clofop is limited, its

properties can be estimated based on its chemical structure and data from public databases.
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Property Value Source

IUPAC Name

2-[4-(4-

chlorophenoxy)phenoxy]propa

noic acid

--INVALID-LINK--

CAS Number 26129-32-8 --INVALID-LINK--

Molecular Formula C15H13ClO4 --INVALID-LINK--

Molecular Weight 292.71 g/mol --INVALID-LINK--

XlogP 3.8 --INVALID-LINK--

Physical Description Solid (presumed) Inferred

Abiotic Degradation
Abiotic degradation processes, including hydrolysis and photolysis, are key pathways for the

transformation of Clofop in the environment.

Hydrolysis
The primary abiotic degradation pathway for aryloxyphenoxypropionate esters is the hydrolysis

of the ester bond to form the corresponding carboxylic acid. The rate of this reaction is pH-

dependent.

Table 2: Representative Hydrolysis Data for Related AOPP Herbicides
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Compound pH
Temperature
(°C)

Half-life (t½) Reference

Clodinafop-

propargyl
5 25 2.0 - 10.8 days --INVALID-LINK--

Clodinafop-

propargyl
7 25 1.0 - 2.2 days --INVALID-LINK--

Clodinafop-

propargyl
9 25 0.1 - 0.2 days --INVALID-LINK--

Fenoxaprop-p-

ethyl
7 25 2-3 days --INVALID-LINK--

Based on this data, it is anticipated that Clofop would also undergo rapid hydrolysis,

particularly under neutral to alkaline conditions, to form 2-[4-(4-

chlorophenoxy)phenoxy]propanoic acid.

Photolysis
Photodegradation in water and on soil surfaces can also contribute to the breakdown of AOPP

herbicides.

Table 3: Representative Photolysis Data for Related AOPP Herbicides

Compound Medium Half-life (t½) Reference

Clodinafop-propargyl Water
2.3 - 3.9 days (in

sterile buffer)
--INVALID-LINK--

Fenoxaprop-p-ethyl Water 1-2 days --INVALID-LINK--

Clofop is expected to be susceptible to photolysis, leading to the cleavage of the ether

linkages and other transformations.

Biotic Degradation
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Microbial degradation is a critical process for the ultimate mineralization of Clofop in soil and

aquatic environments.

Soil Metabolism
In soil, the ester form of AOPP herbicides is rapidly hydrolyzed to the acid form by microbial

esterases.[1][2][3] This is followed by the degradation of the resulting carboxylic acid.

Table 4: Representative Soil Degradation Data for Related AOPP Herbicides

Compound Soil Type
Temperature
(°C)

Half-life (t½) Reference

Clodinafop-

propargyl
Various 20

< 1 day (for the

ester)
--INVALID-LINK--

Clodinafop acid Various 20 5 - 20 days --INVALID-LINK--

Fenoxaprop-p-

ethyl
Various 20

< 1 day (for the

ester)
--INVALID-LINK--

Fenoxaprop acid Various 20 10 - 20 days --INVALID-LINK--

The degradation of the aromatic rings of the acid metabolite likely proceeds through

hydroxylation and ring cleavage, eventually leading to mineralization to CO2.[4]

Aquatic Metabolism
Similar to soil, the primary transformation in aquatic systems is the rapid hydrolysis of the ester

to the corresponding acid. The acid is then further degraded by aquatic microorganisms.

Mobility in Soil and Water
The mobility of Clofop and its degradation products is a key factor in determining their potential

to leach into groundwater or move into surface water bodies. Mobility is primarily influenced by

the compound's sorption to soil particles, which is often correlated with the soil's organic carbon

content.

Table 5: Representative Soil Sorption and Mobility Data for AOPP Acids
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Compound Koc (L/kg) Mobility Class Reference

Clodinafop acid 13 - 110 High to Medium --INVALID-LINK--

Fenoxaprop acid 20 - 150 High to Medium --INVALID-LINK--

The acid metabolite of Clofop, 2-[4-(4-chlorophenoxy)phenoxy]propanoic acid, is expected to

have medium to high mobility in soil.

Degradation Pathways
Based on the degradation of related AOPP herbicides, a probable degradation pathway for

Clofop is proposed below.

Clofop
(Ester form)

Clofop Acid
(2-[4-(4-chlorophenoxy)phenoxy]propanoic acid)

Hydrolysis
(Abiotic/Biotic) 4-(4-chlorophenoxy)phenol

Microbial Degradation
(Ether Cleavage) Hydroxylated Intermediates

Microbial Degradation
(Hydroxylation) CO2 + H2O

Microbial Degradation
(Ring Cleavage)

Click to download full resolution via product page

Caption: Probable degradation pathway of Clofop.

Experimental Protocols
The following sections outline standardized experimental protocols for determining the

environmental fate of a substance like Clofop. These are based on OECD Test Guidelines,

which are internationally accepted methods.

Hydrolysis Study (based on OECD 111)
This study determines the rate of abiotic hydrolysis as a function of pH.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1669213?utm_src=pdf-body
https://www.benchchem.com/product/b1669213?utm_src=pdf-body
https://www.benchchem.com/product/b1669213?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669213?utm_src=pdf-body
https://www.benchchem.com/product/b1669213?utm_src=pdf-body
https://www.ibacon.com/your-study-type/environmental-fate/transformation-water/oecd-111-hydrolysis-function-ph
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Incubation

Analysis

Results

Prepare sterile buffer solutions
(pH 4, 7, 9)

Add Clofop to solutions

Incubate samples in the dark
at constant temperature

Sample at time intervals

Analyze for Clofop and
degradation products (e.g., HPLC)

Calculate hydrolysis rate
and half-life (t½)

Click to download full resolution via product page

Caption: Workflow for a hydrolysis study (OECD 111).

Photolysis Study (based on OECD 316)
This study determines the rate of direct phototransformation in water.
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Preparation

Exposure

Analysis

Results

Prepare sterile aqueous solution
of Clofop

Expose to simulated sunlight
(e.g., Xenon lamp) Incubate dark control

Sample at time intervals

Analyze for Clofop and
photoproducts (e.g., LC-MS)

Calculate photolysis rate
and half-life (t½)

Click to download full resolution via product page

Caption: Workflow for a photolysis study (OECD 316).

Aerobic Soil Degradation Study (based on OECD 307)
This study determines the rate and route of degradation in aerobic soil.
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Preparation

Incubation

Analysis

Results

Prepare and characterize soil samples

Apply 14C-labeled Clofop to soil

Incubate in the dark at constant
temperature and moisture

Trap CO2 and volatile organicsSample soil at time intervals

Analyze extracts and traps for
Clofop and metabolites

Extract soil samples

Determine degradation rate (DT50),
metabolite formation, and mineralization

Click to download full resolution via product page

Caption: Workflow for a soil degradation study (OECD 307).

Soil Mobility Study (based on OECD 106)
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This study determines the adsorption and desorption of a chemical in soil.

Preparation

Adsorption

Desorption

Results

Prepare and characterize soil samples

Mix soil and Clofop solution

Prepare aqueous solution of 14C-Clofop

Equilibrate by shaking

Centrifuge and separate supernatant

Analyze supernatant for 14CResuspend soil pellet in fresh solution

Calculate Kd, Koc, and desorption values

Equilibrate by shaking

Centrifuge and separate supernatant

Analyze supernatant for 14C

Click to download full resolution via product page
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Caption: Workflow for a soil mobility study (OECD 106).

Conclusion
While specific experimental data on the environmental fate of Clofop is limited due to its status

as an obsolete herbicide, a comprehensive understanding of its likely behavior can be inferred

from its chemical structure and the extensive data available for other

aryloxyphenoxypropionate herbicides. Clofop is expected to be non-persistent in the

environment, with its primary degradation pathway being the rapid hydrolysis of the ester to

form 2-[4-(4-chlorophenoxy)phenoxy]propanoic acid. This acid metabolite is then subject to

further microbial degradation. The mobility of the parent compound is likely low, while the acid

metabolite is expected to be moderately to highly mobile in soil. The standardized OECD

protocols provided in this guide offer a framework for generating robust environmental fate data

for new and existing chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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